4-Methyl-2-(1-methyl-2-propenyl)-phenol
Description
4-Methyl-2-(1-methyl-2-propenyl)-phenol (CAS: 5471-87-4) is a phenolic compound characterized by a methyl group at the 4-position and a 1-methyl-2-propenyl (allylic) substituent at the 2-position of the phenol ring . Its synthesis may involve methods such as allylation of 4-methylphenol or catalytic coupling reactions, as seen in related phenolic systems .
Properties
Molecular Formula |
C11H14O |
|---|---|
Molecular Weight |
162.23 g/mol |
IUPAC Name |
2-but-3-en-2-yl-4-methylphenol |
InChI |
InChI=1S/C11H14O/c1-4-9(3)10-7-8(2)5-6-11(10)12/h4-7,9,12H,1H2,2-3H3 |
InChI Key |
YVTYENSZVWUAOI-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)O)C(C)C=C |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Comparison
The structural diversity of phenolic derivatives arises from variations in substituent groups. Key analogs include:
- 4-Methyl-2-(1-phenylethyl)phenol (CAS: Not provided): Features a phenylethyl group, enhancing hydrophobicity and aromatic interactions .
- 4-Methyl-2-(2-(thiophen-2-yl)vinyl)phenol: Contains a thiophene-vinyl group, which may influence electronic properties and binding to enzymes like cholinesterases .
- 4-Methyl-2-(2,4,4-trimethylpentan-2-yl)phenol: A branched alkyl-substituted phenol with demonstrated α-glucosidase inhibitory activity .
- 4-Methyl-2-allylphenol (CAS: 1745-81-9): Simpler allyl-substituted analog, often used in fragrance and polymer industries .
Table 1. Structural and Physicochemical Comparison
*Estimated based on substituent structure.
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